4-(3,4-Methylenedioxyphenyl)-2-nitrophenol

• IUPAC Name: 4-(1,3-benzodioxol-5-yl)-2-nitrophenol
• InChI: InChI=1S/C13H9NO5/c15-11-3-1-8(5-10(11)14(16)17)9-2-4-12-13(6-9)19-7-18-12/h1-6,15H,7H2
• InChI Key: UDOKDWMGXNOVFI-UHFFFAOYSA-N
• Canonical SMILES: C1OC2=C(O1)C=C(C=C2)C3=CC(=C(C=C3)O)[N+](=O)[O-]
• Molecular Formula: C13H9NO5
• Molecular Weight: 259.21 g/mol
• CAS No.: 1261945-79-2

Description

4-(3,4-Methylenedioxyphenyl)-2-nitrophenol is an organic compound characterized by the presence of a methylenedioxy group attached to a phenyl ring, which is further substituted with a nitro group and a hydroxyl group

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-(3,4-Methylenedioxyphenyl)-2-nitrophenol typically involves the nitration of 4-(3,4-methylenedioxyphenyl)phenol. The reaction is carried out under controlled conditions to ensure the selective introduction of the nitro group at the desired position. A common method involves the use of a nitrating mixture, such as concentrated nitric acid and sulfuric acid, at low temperatures to achieve the desired product.

Industrial Production Methods

Industrial production of this compound may involve similar nitration processes but on a larger scale. The reaction conditions are optimized to maximize yield and purity while minimizing by-products. The use of continuous flow reactors and advanced purification techniques can enhance the efficiency of the production process.

Chemical Reactions Analysis

Types of Reactions

4-(3,4-Methylenedioxyphenyl)-2-nitrophenol undergoes various chemical reactions, including:

Reduction: The nitro group can be reduced to an amino group using reducing agents such as hydrogen gas in the presence of a catalyst (e.g., palladium on carbon) or chemical reductants like sodium borohydride.

Substitution: The hydroxyl group can participate in substitution reactions, such as esterification or etherification, under appropriate conditions.

Oxidation: The phenolic hydroxyl group can be oxidized to a quinone derivative using oxidizing agents like potassium permanganate or chromium trioxide.

Common Reagents and Conditions

Reduction: Hydrogen gas with palladium on carbon or sodium borohydride in methanol.

Substitution: Acid chlorides or alkyl halides in the presence of a base like pyridine or sodium hydroxide.

Oxidation: Potassium permanganate in aqueous solution or chromium trioxide in acetic acid.

Major Products Formed

Reduction: 4-(3,4-Methylenedioxyphenyl)-2-aminophenol.

Substitution: Various esters or ethers of 4-(3,4-Methylenedioxyphenyl)-2-nitrophenol.

Oxidation: Quinone derivatives of 4-(3,4-Methylenedioxyphenyl)-2-nitrophenol.

Scientific Research Applications

4-(3,4-Methylenedioxyphenyl)-2-nitrophenol has several applications in scientific research:

Chemistry: Used as an intermediate in the synthesis of more complex organic molecules and as a reagent in various organic reactions.

Biology: Studied for its potential biological activities, including antimicrobial and antioxidant properties.

Medicine: Investigated for its potential therapeutic effects, particularly in the development of new drugs targeting specific biological pathways.

Industry: Utilized in the production of dyes, pigments, and other specialty chemicals.

Mechanism of Action

The mechanism of action of 4-(3,4-Methylenedioxyphenyl)-2-nitrophenol depends on its specific application. In biological systems, it may interact with enzymes or receptors, leading to modulation of biochemical pathways. The methylenedioxy group can influence the compound’s binding affinity and specificity, while the nitro group can undergo bioreduction to form reactive intermediates that interact with cellular targets.

Comparison with Similar Compounds

Similar Compounds

3,4-Methylenedioxyphenyl-2-propanone: A precursor in the synthesis of methylenedioxyphenethylamines.

3,4-Methylenedioxyamphetamine: A psychoactive compound with empathogenic and stimulant properties.

3,4-Methylenedioxymethamphetamine: Known for its use as a recreational drug and its potential therapeutic applications.

Uniqueness

4-(3,4-Methylenedioxyphenyl)-2-nitrophenol is unique due to the presence of both a nitro group and a methylenedioxy group on the phenyl ring. This combination imparts distinct chemical reactivity and potential biological activity, making it a valuable compound for research and industrial applications.